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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827 Get Quote

For researchers, scientists, and drug development professionals utilizing Glyceryl-d5 trioleate,

a deuterated form of a common triglyceride, ensuring safe laboratory practices is paramount.

While this compound is not classified as hazardous for transport, adhering to rigorous safety

and disposal protocols is essential for maintaining a secure research environment. This guide

provides immediate, essential safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build confidence in handling this and similar

chemical reagents.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for Glyceryl-d5 trioleate (CAS No. 60892-83-3) is

not readily available, information from its non-deuterated counterpart, Glyceryl trioleate (CAS

No. 122-32-7), and general principles for handling deuterated compounds indicate a low

hazard profile. However, it is prudent to treat all chemicals with a degree of caution. The

following personal protective equipment (PPE) and handling procedures are recommended.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended equipment when handling Glyceryl-d5 trioleate.
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Body Part Recommended Protection Specifications

Eyes

Safety glasses with side

shields or chemical safety

goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.

Hands Chemical-resistant gloves
Nitrile or PVC gloves are

generally suitable.

Body Laboratory coat
To protect against minor

splashes and spills.

General Handling and Storage
Adherence to good laboratory practices is crucial for the safe handling and storage of

Glyceryl-d5 trioleate.

Aspect Guideline

Ventilation

Work in a well-ventilated area. A laboratory hood

is recommended for procedures that may

generate aerosols.

Hygiene

Avoid contact with skin and eyes. Do not

breathe mist or vapors. Wash hands thoroughly

after handling.

Storage

Store in a cool, dry place in a tightly sealed

container. Some suppliers recommend

refrigeration.

Spills

For minor spills, absorb with an inert material

such as sand, silica gel, or sawdust. Collect the

absorbed material in a suitable container for

disposal.
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A clear operational plan ensures consistency and safety from receipt to disposal of the

chemical.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the label correctly identifies the compound as Glyceryl-d5 trioleate.

Preparation: Before opening the container, ensure that the designated work area is clean

and uncluttered. Have all necessary PPE donned and spill cleanup materials readily

available.

Aliquoting and Use: If required, carefully transfer the desired amount of the compound. If the

compound is a liquid, avoid splashing. If it is a solid, minimize dust generation.

Post-Handling: After use, securely seal the container. Clean the work area and any

equipment used.

Documentation: Record the usage of the compound in the laboratory inventory.

Disposal Plan
The disposal of Glyceryl-d5 trioleate and its associated waste should be conducted in

accordance with local, state, and federal regulations. As it is considered a non-hazardous

substance, the disposal process is generally straightforward.
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Waste Type Disposal Procedure

Unused Compound

Dispose of as chemical waste. Consult your

institution's environmental health and safety

(EHS) office for specific guidelines. Do not pour

down the drain.

Contaminated Materials

Absorbent materials from spills, used gloves,

and other contaminated disposable items should

be placed in a sealed bag and disposed of as

chemical waste.

Empty Containers

Rinse the empty container with a suitable

solvent. The rinsate should be collected and

disposed of as chemical waste. Once cleaned,

the container can often be discarded as regular

laboratory glass or plastic waste, but confirm

with your institution's EHS guidelines.

Logical Relationship of Safety Controls
The following diagram illustrates the hierarchy of controls, a fundamental concept in laboratory

safety, as it applies to handling Glyceryl-d5 trioleate.
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Hierarchy of Controls for Glyceryl-d5 Trioleate

Elimination
(Not Applicable)

Substitution
(Not Applicable)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Hierarchy of controls for handling Glyceryl-d5 trioleate.

By implementing these safety and logistical measures, researchers can confidently and safely

handle Glyceryl-d5 trioleate, ensuring the integrity of their work and the well-being of all

laboratory personnel.
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To cite this document: BenchChem. [Navigating the Safe Handling of Glyceryl-d5 Trioleate: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143827#personal-protective-equipment-for-
handling-glyceryl-d5-trioleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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